Cas no 61588-83-8 (2-Azaspiro[4.5]decane-1,3-dione, 2-(4-nitrophenyl)-)

• Product Name: 2-Azaspiro[4.5]decane-1,3-dione, 2-(4-nitrophenyl)-
• CAS No: 61588-83-8
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 473781
• PubChem ID: 12291982
• Update Time: 2025-04-19

2-Azaspiro[4.5]decane-1,3-dione, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane-1,3-dione, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-2-azaspiro[4.5]decane-1,3-dione
• 61588-83-8
• DTXSID00485035

• Inchi： 1S/C15H16N2O4/c18-13-10-15(8-2-1-3-9-15)14(19)16(13)11-4-6-12(7-5-11)17(20)21/h4-7H,1-3,8-10H2
• InChI Key： BYHQTCUTOOAPAX-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCC2

Computed Properties

• Exact Mass: 288.11108
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52